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Compound of Interest

Compound Name: AHR-2244 hydrochloride

Cat. No.: B1665089 Get Quote

In-Depth Technical Guide: AHR-2244 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available information on AHR-2244
hydrochloride. Detailed experimental protocols and extensive chemical property data are

limited due to the age of the primary research and lack of recent publications. The primary

preclinical evaluation cited was published in 1974, and access to the full-text article is

restricted.

Introduction
AHR-2244 hydrochloride is a chemical entity identified as a potential psychotherapeutic

agent. Early preclinical research suggested its activity within the central nervous system. This

guide provides a summary of its known chemical properties and limited pharmacological

context. The compound's name suggests a potential interaction with the Aryl Hydrocarbon

Receptor (AHR), a ligand-activated transcription factor involved in regulating various cellular

processes. However, definitive studies linking AHR-2244 directly to AHR signaling pathways

are not available in the public domain.

Chemical Properties and Synthesis
Detailed information regarding the synthesis of AHR-2244 hydrochloride is not readily

available in accessible literature. The primary source of information comes from chemical
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databases that provide basic identifiers and computed properties.

Chemical Structure and Identifiers
The fundamental chemical information for AHR-2244 hydrochloride is summarized below.

Property Value Reference

IUPAC Name

1-[4-[3-[4-(4-

fluorobenzoyl)piperidin-1-ium-

1-yl]propoxy]-3-

methoxyphenyl]ethanone;chlor

ide

Molecular Formula C₂₄H₂₉ClFNO₄ [1]

Molecular Weight 449.9 g/mol [1]

CAS Number 24677-84-7

Canonical SMILES

CC(=O)C1=CC(=C(C=C1)OC

CC[NH+]2CCC(CC2)C(=O)C3

=CC=C(C=C3)F)OC.[Cl-]

[1]

InChI Key
QUINACONPGHHMC-

UHFFFAOYSA-N
[1]

Synonyms

AHR 2244, 1-(3-(p-Acetyl-o-

methoxyphenoxy)propyl)-4-(p-

fluorobenzoyl)piperidine

hydrochloride

[1]

Synthesis Pathway
A definitive, peer-reviewed synthesis protocol for AHR-2244 hydrochloride is not publicly

documented in the available resources. A potential retrosynthetic analysis based on its

structure is presented below. This is a theoretical pathway and has not been experimentally

verified from the available literature.
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AHR-2244 Hydrochloride

1-(4-(3-bromopropoxy)-3-methoxyphenyl)ethanoneAlkylation

(4-fluorophenyl)(piperidin-4-yl)methanone

1-(4-hydroxy-3-methoxyphenyl)ethanone

1,3-dibromopropane

Isonipecotic acid
Friedel-Crafts Acylation

Fluorobenzene

Click to download full resolution via product page

A potential retrosynthetic pathway for AHR-2244.

Pharmacological Profile
The primary characterization of AHR-2244 as a psychotherapeutic agent originates from a

1974 preclinical study. Without access to the detailed findings of this paper, a comprehensive

summary of its pharmacological effects and mechanism of action cannot be provided.

Postulated Mechanism of Action: Aryl Hydrocarbon
Receptor (AHR) Signaling
Given the "AHR" designation in its name and the general role of the Aryl Hydrocarbon Receptor

in pharmacology, a possible, though unconfirmed, mechanism of action involves the AHR

signaling pathway. The AHR is a transcription factor that, upon ligand binding, translocates to

the nucleus and regulates gene expression. This pathway is known to influence immune

responses, cellular metabolism, and detoxification processes.

The canonical AHR signaling pathway is illustrated below. It is important to note that the

interaction of AHR-2244 with this pathway is speculative.
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Canonical Aryl Hydrocarbon Receptor (AHR) signaling pathway.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of AHR-2244
hydrochloride are not available in the searched literature. A general workflow for

characterizing a novel chemical entity in a preclinical setting is provided below as a

representative example of the types of experiments that would have been conducted.

Synthesis & Purification
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General experimental workflow for novel compound evaluation.

Conclusion
AHR-2244 hydrochloride remains a compound of historical interest with limited contemporary

data. Its initial promise as a psychotherapeutic agent has not been substantiated by further

published research in the public domain. The information available is primarily archival, pointing

to a need for re-evaluation with modern techniques to confirm its structure, elucidate its

synthesis, and definitively determine its mechanism of action, including its putative interaction
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with the Aryl Hydrocarbon Receptor. For researchers in drug development, AHR-2244

represents an underexplored chemical scaffold that may warrant further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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